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Compound of Interest

ETHYLTRIPHENYLPHOSPHONI
UM CHLORIDE

cat. No.: B1333397

Compound Name:

An In-depth Technical Guide to
Ethyltriphenylphosphonium Chloride

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the physical and chemical
properties of ethyltriphenylphosphonium chloride, a versatile quaternary phosphonium salt.
The information is curated for researchers, scientists, and professionals in drug development,
with a focus on delivering precise data and methodologies to support laboratory work and
advance scientific understanding.

Physical Properties

Ethyltriphenylphosphonium chloride is a white to off-white crystalline solid at room
temperature.[1][2][3] It is known to be hygroscopic and sensitive to light, necessitating storage
under an inert atmosphere in a cool, dark place.[1][3][4]

Table 1: Quantitative Physical Properties of Ethyltriphenylphosphonium Chloride
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Property Value References
Molecular Formula C20H20CIP [1112]1[5]
Molecular Weight 326.80 g/mol [1][3][6]

CAS Number 896-33-3 [1][21[5]
Melting Point 241-245 °C [21[31[7]
Decomposition Temperature >240 °C [5]

White to almost white
Appearance [1][2][3]
powder/crystal

Soluble in methanol, water,

Solubility and alcohol.[2][3][8][9]

] Typically = 98.0% (HPLC,
Purity o [11[2][3]
Titration)

Chemical Properties and Reactivity

Ethyltriphenylphosphonium chloride is a stable compound under recommended storage
conditions but is incompatible with strong oxidizing agents.[4] Hazardous decomposition
products upon thermal degradation include carbon monoxide, carbon dioxide, oxides of
phosphorus, and hydrogen chloride gas.[4]

This phosphonium salt is a key reagent in organic synthesis, most notably in the Wittig reaction
to produce alkenes from aldehydes and ketones. It serves as a precursor to the corresponding
phosphonium ylide. The compound also finds application as a phase transfer catalyst,
facilitating reactions between reactants in immiscible phases.[2][10][11]

The Wittig reaction is a cornerstone of synthetic organic chemistry for the formation of carbon-
carbon double bonds. The reaction involves the treatment of an aldehyde or ketone with a
phosphorus ylide, also known as a Wittig reagent. Ethyltriphenylphosphonium chloride is a
common precursor for the ethylidene ylide.
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Caption: The Wittig reaction pathway using an ethyltriphenylphosphonium salt.

Experimental Protocols

A common method for the preparation of ethyltriphenylphosphonium chloride involves the
reaction of triphenylphosphine with ethyl chloride.[12] The following protocol is based on a
patented synthesis method.[12][13]

Materials:

 Triphenylphosphine

» Ethyl chloride

o Acetone (or other suitable organic solvent like acetonitrile)[12]
e Pressure reactor

o Centrifuge

» Drying oven

Procedure:

o Charge the pressure reactor with 1 molar equivalent of triphenylphosphine and 10 molar
equivalents of acetone.[13]

o Seal the reactor and add 1.5 molar equivalents of ethyl chloride.[13]
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Heat the reactor to 150 °C, allowing the pressure to increase to approximately 12 kg/cm 2.
[13]

Maintain these conditions with stirring for 40 hours.[13]

After the reaction is complete, cool the reactor to room temperature and slowly vent to
atmospheric pressure.[13]

Centrifuge the resulting slurry to separate the solid product from the solvent.[12]

Wash the solid product with fresh solvent.

Dry the purified solid in an oven at 105 °C for 18 hours to yield ethyltriphenylphosphonium
chloride.[13] Recrystallization from a solvent like acetonitrile can be performed for higher
purity.[12]

Note: This protocol is a summary and should be adapted with appropriate safety precautions
and laboratory techniques.

The purity of ethyltriphenylphosphonium chloride is often assessed by HPLC.[1][2][3]

Typical HPLC Conditions (lllustrative Example):

Column: C18 reverse-phase column (e.g., 4.6 mm x 250 mm, 5 pm)

Mobile Phase: A gradient of acetonitrile and water (containing a buffer such as phosphate or
an ion-pairing agent).

Flow Rate: 1.0 mL/min

Detection: UV at a wavelength of approximately 254 nm.

Injection Volume: 10 pL

Standard Preparation: A standard solution of ethyltriphenylphosphonium chloride of
known concentration is prepared in the mobile phase.
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o Sample Preparation: The sample is accurately weighed and dissolved in the mobile phase to
a known concentration.

e Analysis: The purity is determined by comparing the peak area of the analyte in the sample
to that of the standard.

Spectroscopic Data

Spectroscopic data is crucial for the structural confirmation of ethyltriphenylphosphonium
chloride.

Table 2: Spectroscopic Data for Ethyltriphenylphosphonium Chloride

Technique Data Reference

1H NMR Available in spectral databases.[14]
13C NMR Available in spectral databases.[15]
3P NMR Available in spectral databases.[6][16]

The parent ion, ethyl(triphenyl)phosphonium,
Mass Spectrometry has a monoisotopic mass of 291.130262636 Da.
[15]

Note: Specific chemical shifts and coupling constants can be found in the referenced spectral
databases.

Safety and Handling

Ethyltriphenylphosphonium chloride is harmful if swallowed or in contact with skin.[4][5] It
causes skin and serious eye irritation.[6]

Handling Recommendations:

o Wear appropriate personal protective equipment (PPE), including gloves, safety glasses, and
a lab coat.[4]

e Work in a well-ventilated area or under a fume hood.
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e Avoid breathing dust.

» Wash hands thoroughly after handling.

Storage:

o Store in a tightly sealed container in a dry and well-ventilated place.[8]

o Keep away from incompatible materials such as strong oxidizing agents.[4]
e Protect from moisture and light.[1][4]

This guide provides foundational knowledge on ethyltriphenylphosphonium chloride. For
specific applications and advanced research, consulting the primary literature and safety data
sheets is highly recommended.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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